Cas no 2137937-48-3 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester
• CAS No: 2137937-48-3
• MF: C₉H₉FN₄O₂
• MW: 224.191764593124
• CID: 5300068
• Update Time: 2025-05-19

1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate
• ethyl 5-(4-fluoro-1H-pyrrol-2-yl)-2H-triazole-4-carboxylate
• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester

• Inchi： 1S/C9H9FN4O2/c1-2-16-9(15)8-7(12-14-13-8)6-3-5(10)4-11-6/h3-4,11H,2H2,1H3,(H,12,13,14)
• InChI Key： MPRCCOZBVYKOJJ-UHFFFAOYSA-N
• SMILES： FC1=CNC(=C1)C1C(C(=O)OCC)=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0.7
• Topological Polar Surface Area: 83.7

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester

Introduction to 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester (CAS No: 2137937-48-3)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester, identified by its CAS number 2137937-48-3, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to the triazole class of heterocycles, which are widely recognized for their diverse pharmacological properties. The presence of a fluoro-substituted pyrrole moiety and an ethyl ester group at the 5-position of the triazole ring introduces unique structural and functional characteristics that make this compound a promising candidate for further exploration in drug discovery.

Triazoles have long been a cornerstone in the development of antifungal and antiviral agents due to their ability to disrupt essential biological pathways in pathogens. The introduction of a fluoro-substituent at the 4-position of the pyrrole ring enhances the metabolic stability and binding affinity of the molecule, making it more suitable for therapeutic applications. Additionally, the ethyl ester functionality at the 5-position of the triazole ring can be hydrolyzed to yield a free carboxylic acid, which may open up possibilities for further derivatization and optimization.

Recent studies have highlighted the importance of fluoro-pyrrole derivatives in medicinal chemistry. These compounds exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom's ability to modulate electronic properties and hydrogen bonding interactions has been instrumental in designing molecules with higher affinity for biological targets. In particular, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester has shown potential in inhibiting certain enzymes involved in cancer cell proliferation and inflammation.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions to form the triazole core followed by functional group modifications to introduce the pyrrole and fluoro substituents. The ethyl ester group is usually introduced at the final stage to enhance solubility and stability during storage. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In terms of biological activity, preliminary studies suggest that 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester exhibits inhibitory effects on several key enzymes implicated in diseases such as cancer and autoimmune disorders. The fluoro-pyrrole moiety plays a crucial role in interacting with target proteins by forming hydrogen bonds and hydrophobic interactions. Furthermore, the carboxylic acid derivative generated upon hydrolysis of the ethyl ester may participate in additional binding interactions within biological systems.

The compound's potential therapeutic applications are further supported by its favorable pharmacokinetic properties. Fluorinated heterocycles generally exhibit better oral bioavailability and longer half-lives due to reduced metabolic clearance. This makes 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester an attractive candidate for developing novel treatments targeting various pathological conditions.

Current research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high chemical purity. Additionally, computational modeling techniques such as molecular docking and quantum mechanics calculations are being utilized to predict binding affinities and understand structural interactions at the molecular level. These approaches will aid in designing next-generation derivatives with enhanced efficacy and reduced side effects.

The integration of machine learning algorithms into drug discovery processes has also accelerated the identification of promising candidates like 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-yl)-, ethyl ester. By analyzing large datasets of chemical structures and biological activities, these algorithms can predict novel molecular scaffolds with desired properties. This interdisciplinary approach combines expertise from organic chemistry, biochemistry, and computational science to streamline drug development pipelines.

Future studies will likely explore the compound's efficacy in preclinical models to assess its therapeutic potential further. Investigating its mechanism of action will provide insights into how it interacts with biological targets and whether it can modulate disease pathways effectively. Additionally, exploring its potential as a prodrug—a precursor that is converted into an active drug within the body—could expand its applications.

The role of fluoro-pyrrole derivatives in medicinal chemistry continues to grow as researchers uncover new synthetic strategies and biological activities. Compounds like 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-fluoro-1H-pyrrol-2-y l)-eth yl ester (CAS No: 2137937 -48 -3) exemplify how structural modifications can lead to innovative therapeutics with significant clinical implications.